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Compound of Interest

Compound Name: Bioxyol

CAS No.: 132338-71-7

Cat. No.: B1180685

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core active ingredients in the

topical formulation Bioxyol: zinc oxide (ZnO), zinc peroxide (ZnO₂), and titanium dioxide

(TiO₂). This document details their chemical structures, physicochemical properties, synthesis

methodologies, and mechanisms of action in the context of dermatological applications.

Chemical Structures and Identification
Bioxyol is a formulation of three distinct inorganic compounds. The fundamental chemical

identity of each active ingredient is outlined below.

Table 1: Chemical Identification of Bioxyol's Active Components
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Component Chemical Formula IUPAC Name CAS Number

Zinc Oxide ZnO Zinc oxide 1314-13-2

Zinc Peroxide ZnO₂ Zinc peroxide 1314-22-3

Titanium Dioxide TiO₂ Titanium(IV) oxide 13463-67-7

Zinc oxide typically crystallizes in a hexagonal wurtzite structure. Zinc peroxide has a cubic

crystal structure, and titanium dioxide is most commonly found in the rutile and anatase

crystalline forms in pharmaceutical and cosmetic applications.

Physicochemical Properties
The physical and chemical properties of the active ingredients in Bioxyol are critical to its

function as a topical agent. These properties are summarized in Table 2.

Table 2: Physicochemical Properties of Bioxyol's Active Components

Property Zinc Oxide (ZnO)
Zinc Peroxide
(ZnO₂)

Titanium Dioxide
(TiO₂) (Rutile)

Molar Mass 81.406 g/mol [1] 97.408 g/mol [2] 79.866 g/mol [3]

Appearance
White, odorless

powder[1][4]

Bright yellow

powder[2]
White solid[3]

Density 5.6 g/cm³[1] 1.57 g/cm³[5] 4.23 g/cm³[3]

Melting Point
1,974 °C

(decomposes)[1][4]

212 °C (decomposes)

[5]
1,843 °C[3]

Boiling Point
2,360 °C

(decomposes)[1]
Decomposes[5] 2,972 °C[3]

Solubility in Water Insoluble[1][4] Insoluble[5] Insoluble[3]

Experimental Protocols: Synthesis of Active
Components
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The synthesis of high-purity inorganic compounds is crucial for their use in pharmaceutical

formulations. Below are representative experimental protocols for the laboratory-scale

synthesis of zinc oxide, zinc peroxide, and titanium dioxide nanoparticles.

Synthesis of Zinc Oxide Nanoparticles via Co-
Precipitation
This method yields zinc oxide nanoparticles through the precipitation of a zinc precursor with a

basic solution.[6][7][8]

Materials:

Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

Sodium hydroxide (NaOH)

Deionized water

Ethanol

Procedure:

Prepare a 0.1 M aqueous solution of zinc nitrate (Zn(NO₃)₂·6H₂O) and stir continuously with

a magnetic stirrer for one hour to ensure complete dissolution.[6]

Separately, prepare a 0.8 M aqueous solution of sodium hydroxide (NaOH) and stir for one

hour.[6]

Slowly add the 0.8 M NaOH solution dropwise to the zinc nitrate solution under vigorous and

constant stirring over a period of 45 minutes. The reaction should proceed for 2 hours after

the complete addition of NaOH.[6]

Allow the resulting white precipitate to settle overnight.

Carefully decant the supernatant. The remaining precipitate is then washed three times with

deionized water and ethanol to remove byproducts.[6]
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Dry the cleaned precipitate at 60°C. During this step, the intermediate zinc hydroxide

(Zn(OH)₂) completely converts to zinc oxide (ZnO).[6]

Synthesis of Zinc Peroxide Nanoparticles
This protocol describes the synthesis of zinc peroxide nanoparticles using zinc acetate and

hydrogen peroxide.[9][10][11]

Materials:

Zinc acetate dihydrate (Zn(CH₃COO)₂·2H₂O)

Ammonia solution

Ethanol (or other suitable solvent like acetone or methanol)

Hydrogen peroxide (H₂O₂)

Triethylamine (TEA) (or other capping agents like glycerol or PVP)

Procedure:

Dissolve 10 g of zinc acetate in 15 mL of ammonia solution. Dilute this mixture to 200 mL

with an aqueous ethanol solution (e.g., 4:1 water to ethanol ratio).[9]

Add a capping agent to control particle size. For instance, add 5 g of TEA to the solution

mixture.[9]

Adjust the pH of the solution to approximately 11.[9]

Add 65 mL of hydrogen peroxide to the solution.[9]

The resulting zinc peroxide nanoparticles can then be collected, washed, and dried.

Synthesis of Titanium Dioxide Nanoparticles via Sol-Gel
Method
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The sol-gel method is a versatile technique for producing titanium dioxide nanoparticles with

controlled properties.[12][13][14][15][16]

Materials:

Titanium (IV) isopropoxide (TTIP)

Isopropanol

Deionized water

Nitric acid (HNO₃)

Procedure:

Prepare a solution of titanium (IV) isopropoxide in isopropanol.

In a separate container, mix isopropanol, deionized water, and a small amount of nitric acid

(as a catalyst).

Slowly add the acidic solution to the TTIP solution under constant stirring.

Continue stirring for a specified period (e.g., 6 hours at 60°C) to allow for the hydrolysis and

condensation reactions to form a viscous sol-gel.[14]

Dry the resulting gel at an elevated temperature (e.g., 300°C for 2 hours) to remove residual

organic compounds and promote the crystallization of titanium dioxide nanoparticles.[14]

Mechanism of Action in a Dermatological Context
The therapeutic effects of Bioxyol in treating skin conditions can be attributed to the distinct

and synergistic actions of its three active components.

Zinc Oxide: Promotion of Wound Healing
Zinc is an essential trace element for skin health and plays a critical role in all phases of wound

healing. Zinc oxide acts as a source of zinc ions, which are involved in:
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Keratinocyte Proliferation and Migration: Zinc is crucial for the proliferation and migration of

keratinocytes, the primary cells of the epidermis. This is essential for re-epithelialization of

the wound.[17][18]

Anti-inflammatory Effects: Zinc can modulate the inflammatory response in the skin, which is

a critical aspect of wound healing.[17]

Extracellular Matrix Remodeling: Zinc is a cofactor for matrix metalloproteinases (MMPs),

enzymes that are vital for the breakdown and remodeling of the extracellular matrix during

the healing process.

Zinc Oxide (ZnO) Zinc Ions (Zn²⁺)Dissolution KeratinocyteUptake

Proliferation

Migration

Wound Healing

Click to download full resolution via product page

Zinc Oxide's Role in Keratinocyte Function.

Zinc Peroxide: Antiseptic Action through Reactive
Oxygen Species
Zinc peroxide's primary role is as an antiseptic. Upon contact with the acidic environment of a

wound, it decomposes to release hydrogen peroxide and zinc ions. Hydrogen peroxide is a

well-known antiseptic that generates reactive oxygen species (ROS), which are effective

against a broad spectrum of microbes.

Titanium Dioxide: UV Protection
Titanium dioxide is a physical sunscreen agent that provides broad-spectrum protection against

ultraviolet (UV) radiation.[13] Its mechanism of action is primarily through:

UV Scattering and Reflection: TiO₂ particles have a high refractive index, which allows them

to scatter and reflect a significant portion of incident UV radiation before it can penetrate the
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skin and cause cellular damage.

UV Absorption: Titanium dioxide also absorbs UV energy due to its semiconductor

properties.

Synergistic Effects in Wound Healing: The Role of
Reactive Oxygen Species (ROS)
While high levels of ROS can be damaging to tissues, physiological levels are crucial signaling

molecules in the wound healing cascade. The controlled release of ROS from zinc peroxide,

coupled with the wound-healing properties of zinc oxide, creates a favorable environment for

tissue repair.

ROS are involved in multiple phases of wound healing:

Inflammation: ROS are produced by immune cells to combat invading microbes.

Proliferation: ROS can stimulate the expression of growth factors such as Vascular

Endothelial Growth Factor (VEGF) and Transforming Growth Factor-beta (TGF-β), which are

essential for angiogenesis (new blood vessel formation) and the formation of granulation

tissue.[3][19][20][21][22][23]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4183920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5831781/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2728016/
https://www.thepmfajournal.com/features/post/the-role-of-angiogenesis-in-wound-healing-scarring-and-tissue-regeneration
https://www.oaepublish.com/articles/2347-9264.165438
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2023.1304835/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180685?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ROS Generation

Signaling Pathways

Cellular Response

Zinc Peroxide (ZnO₂)

Reactive Oxygen
Species (ROS)

Decomposition

TGF-β Signaling

Stimulates

VEGF Signaling

Stimulates

Fibroblast
Proliferation Angiogenesis

Wound Healing

Click to download full resolution via product page

ROS-Mediated Signaling in Wound Healing.

The following diagram illustrates the interconnected signaling pathways of TGF-β and VEGF,

which are crucial for the proliferative phase of wound healing and are influenced by the cellular

environment created by Bioxyol's components.
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Key Signaling Pathways in Wound Healing.
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Conclusion
The active components of Bioxyol—zinc oxide, zinc peroxide, and titanium dioxide—offer a

multi-pronged approach to the topical treatment of skin ailments. Zinc oxide provides a

conducive environment for wound healing by supplying essential zinc ions that promote

keratinocyte activity and modulate inflammation. Zinc peroxide delivers a controlled antiseptic

effect through the release of reactive oxygen species. Titanium dioxide offers physical

protection from harmful UV radiation. The interplay of these components, particularly the role of

ROS in stimulating key wound healing signaling pathways, underscores the formulation's

potential in dermatological applications. Further research into the precise modulation of these

pathways by the specific combination of ingredients in Bioxyol could yield new insights for the

development of advanced wound care therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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